Cas no 57001-16-8 (2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one)

• Product Name: 2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one
• CAS No: 57001-16-8
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 4042467
• PubChem ID: 43286722
• Update Time: 2025-11-02

2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cycloheptathiazol-2-one, 3,4,5,6,7,8-hexahydro-
• 2H,3H,4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazol-2-one
• Z409413352
• 3,4,5,6,7,8-Hexahydro-2H-cycloheptathiazol-2-one
• G20016
• 2,3,5,6,7,8-hexahydro-4H-cycloheptathiazoline-2-one
• 3,4,5,6,7,8-HEXAHYDRO-2H-CYCLOHEPTA[D]THIAZOL-2-ONE
• HCA00116
• 57001-16-8
• DTXSID801237153
• EN300-68705
• 3,4,5,6,7,8-hexahydrocyclohepta[d][1,3]thiazol-2-one
• AKOS009427359
• VGXLWHYMJAQRHX-UHFFFAOYSA-N
• CS-0257980
• 2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one

• Inchi： 1S/C8H11NOS/c10-8-9-6-4-2-1-3-5-7(6)11-8/h1-5H2,(H,9,10)
• InChI Key： VGXLWHYMJAQRHX-UHFFFAOYSA-N
• SMILES： O=C1SC2CCCCCC=2N1

Computed Properties

• Exact Mass: 169.05613515Da
• Monoisotopic Mass: 169.05613515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one

Comprehensive Overview of 2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one (CAS No. 57001-16-8): Properties, Applications, and Research Insights

The chemical compound 2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one (CAS No. 57001-16-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a cycloheptadiene ring fused with a thiazolone moiety, makes it a valuable scaffold for drug discovery and functional material design. Researchers and industry professionals frequently search for this compound under keywords like "thiazolone derivatives", "cycloheptadiene synthesis", and "CAS 57001-16-8 applications", reflecting its growing relevance in modern chemistry.

One of the most intriguing aspects of 2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one is its potential in medicinal chemistry. Recent studies have explored its role as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. The compound's heterocyclic framework allows for diverse structural modifications, making it a versatile building block for drug candidates. This aligns with current trends in personalized medicine and targeted therapy, where researchers seek novel molecular architectures to address unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS No. 57001-16-8 involves sophisticated ring-closure strategies and catalytic transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the broader shift toward green chemistry and sustainable manufacturing in the chemical industry. These methods not only improve yield but also reduce environmental impact—a key concern for modern laboratories and manufacturers.

In materials science, 2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one has shown promise in the development of functional polymers and organic semiconductors. Its conjugated system and electron-rich heteroatoms make it suitable for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This connects to the booming interest in renewable energy technologies and smart materials, where researchers are actively searching for innovative molecular designs to enhance device performance.

The compound's stability and reactivity profile have also made it a subject of computational chemistry studies. Molecular docking simulations and density functional theory (DFT) calculations have been used to predict its interactions with biological targets and its electronic properties. Such in silico approaches are increasingly popular in drug discovery pipelines, as they help reduce experimental costs and accelerate the identification of promising leads.

Quality control and analytical characterization of CAS 57001-16-8 typically involve advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and industrial applications. The growing emphasis on quality by design (QbD) in chemical manufacturing has further increased the demand for robust analytical protocols for compounds like this.

Looking ahead, the scientific community continues to explore new derivatives and applications for 2H,3H,4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-one. Its unique combination of structural features positions it as a valuable tool in addressing contemporary challenges in healthcare, energy storage, and advanced materials. As research progresses, we can expect to see more innovative uses for this fascinating molecule emerge in both academic and industrial settings.